Cas no 1429056-47-2 (1-fluoro-2-methyl-4-(pentafluoroethyl)benzene)

• Product Name: 1-fluoro-2-methyl-4-(pentafluoroethyl)benzene
• CAS No: 1429056-47-2
• MF: C₉H₆F₆
• MW: 228.134363651276
• MDL: MFCD23701352
• CID: 4599233
• PubChem ID: 71656113
• Update Time: 2025-06-07

1-fluoro-2-methyl-4-(pentafluoroethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(PENTAFLUOROETHYL)-4-FLUORO-3-METHYL-BENZENE
• Benzene, 1-fluoro-2-methyl-4-(1,1,2,2,2-pentafluoroethyl)-
• 1-fluoro-2-methyl-4-(pentafluoroethyl)benzene

• MDL： MFCD23701352
• Inchi： 1S/C9H6F6/c1-5-4-6(2-3-7(5)10)8(11,12)9(13,14)15/h2-4H,1H3
• InChI Key： FACWREQVTVNUJH-UHFFFAOYSA-N
• SMILES： C1(F)=CC=C(C(F)(F)C(F)(F)F)C=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-fluoro-2-methyl-4-(pentafluoroethyl)benzene

Introduction to 1-fluoro-2-methyl-4-(pentafluoroethyl)benzene (CAS No. 1429056-47-2)

1-fluoro-2-methyl-4-(pentafluoroethyl)benzene, identified by the Chemical Abstracts Service Number (CAS No.) 1429056-47-2, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and materials science due to its unique structural and chemical properties. This compound belongs to the class of halogenated benzenes, which are widely studied for their potential applications in drug development, agrochemicals, and advanced materials. The presence of multiple fluorine atoms and a methyl group at specific positions on the benzene ring imparts distinct electronic and steric characteristics, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 1-fluoro-2-methyl-4-(pentafluoroethyl)benzene consists of a benzene core substituted with a fluoro atom at the 1-position, a methyl group at the 2-position, and a pentafluoroethyl group at the 4-position. This arrangement creates a highly electron-withdrawing effect, which can influence the reactivity and stability of the compound. The fluorine atoms, particularly those in the pentafluoroethyl group, contribute to strong dipole moments and increased lipophilicity, making this compound an attractive candidate for various applications where such properties are beneficial.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their role as key intermediates in the synthesis of biologically active molecules. The fluorine atom is known to enhance metabolic stability, binding affinity, and pharmacokinetic properties of pharmaceuticals. 1-fluoro-2-methyl-4-(pentafluoroethyl)benzene is no exception and has been explored in several research studies for its potential utility in drug discovery.

One of the most notable applications of 1-fluoro-2-methyl-4-(pentafluoroethyl)benzene is in the synthesis of novel therapeutic agents. Researchers have leveraged its structural features to develop compounds with enhanced bioavailability and reduced toxicity. For instance, studies have demonstrated its use as a precursor in the preparation of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The electron-withdrawing nature of the fluorine atoms helps in modulating the binding interactions between the drug molecule and its target protein, thereby improving therapeutic efficacy.

Additionally, 1-fluoro-2-methyl-4-(pentafluoroethyl)benzene has found applications in materials science, particularly in the development of advanced polymers and liquid crystals. The presence of fluorine atoms enhances thermal stability and chemical resistance, making it an ideal candidate for high-performance materials used in electronics and coatings. Recent advancements have shown its incorporation into conductive polymers that exhibit improved charge transport properties, which are essential for flexible electronics and organic photovoltaics.

The synthesis of 1-fluoro-2-methyl-4-(pentafluoroethyl)benzene involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include halogenation reactions followed by alkylation or substitution with appropriate fluorinated groups. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the desired fluoroaryl structures with high selectivity.

In terms of industrial production, 1-fluoro-2-methyl-4-(pentafluoroethyl)benzene is typically manufactured under controlled conditions to ensure safety and environmental compliance. While it does not fall under hazardous or restricted categories, proper handling procedures must be followed to prevent exposure during synthesis and handling. The compound's stability under various conditions makes it suitable for large-scale production without significant degradation concerns.

The growing demand for fluorinated compounds in pharmaceuticals has spurred innovation in synthetic methodologies to improve efficiency and sustainability. Researchers are increasingly focusing on green chemistry approaches to minimize waste and reduce energy consumption during production. This trend aligns well with 1-fluoro-2-methyl-4-(pentafluoroethyl)benzene, as its synthesis can be optimized to meet these criteria without compromising yield or purity.

Future research directions for 1-fluoro-2-methyl-4-(pentafluoroethyl)benzene include exploring its role in drug discovery beyond kinase inhibitors. There is potential for developing new therapeutic agents targeting other disease mechanisms, such as enzyme inhibition or receptor binding modulation. Additionally, its application in nanotechnology and advanced material sciences remains an exciting area for exploration.

In conclusion,1-fluoro-2-methyl-4-(pentafluoroethyl)benzene (CAS No. 1429056-47-2) is a versatile fluorinated aromatic compound with significant potential across multiple industries. Its unique structural features make it valuable for pharmaceutical synthesis, materials science applications, and industrial manufacturing processes. As research continues to uncover new uses for this compound, it is likely to remain a key player in scientific innovation.